Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
-
Jun Yoshida,Junta Fuchiwaki,Shin-Ichi Nishikiori CrystEngComm, 2011,13, 4635-4640
-
Meiling Chen,Fei Liu,Haining Na,Jin Zhu RSC Adv., 2017,7, 55418-55426
-
C. Guguschev,J. Hidde,M. Gogolin,D. Klimm CrystEngComm, 2018,20, 2868-2876
-
Wenyang Pan,Thomas J. Wallin,Jérémy Odent,Robert F. Shepherd,Emmanuel P. Giannelis J. Mater. Chem. B, 2019,7, 2855-2864
-
Xiuxiu Yang,Michael D. Wörle,Nicolaas P. van Leest,Bas de Bruin,Hansjörg Grützmacher Chem. Sci., 2019,10, 1117-1125
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
- 96-17-3(2-Methylbutyraldehyde)
- 70-78-0(3-Iodo-L-tyrosine)
- 3027-05-2(1,4-Diacetylpiperazine-2,5-dione)
- 93-58-3(Methyl benzoate)
- 4043-88-3((2S)-2,5-dihydro-1H-pyrrole-2-carboxylic acid)
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 2646-90-4(2,5-Difluorobenzaldehyde)
- 2758-18-1(3-methylcyclopent-2-en-1-one)
- 3549-23-3(Methyl p-tert-butylphenylacetate)
- 368-66-1(2,4,6-Tris(trifluoromethyl)-1,3,5-triazine)
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
https://www.jx-pharm.com/index.html

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
